Hydroxy Celecoxib-d4
Hydroxy Celecoxib-d4
Brand Name:
Vulcanchem
CAS No.:
1276524-56-1
VCID:
VC0030828
InChI:
InChI=1S/C17H14F3N3O3S/c18-17(19,20)16-9-15(12-3-1-11(10-24)2-4-12)23(22-16)13-5-7-14(8-6-13)27(21,25)26/h1-9,24H,10H2,(H2,21,25,26)/i5D,6D,7D,8D
SMILES:
C1=CC(=CC=C1CO)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F
Molecular Formula:
C17H14F3N3O3S
Molecular Weight:
401.397
Hydroxy Celecoxib-d4
CAS No.: 1276524-56-1
Cat. No.: VC0030828
Molecular Formula: C17H14F3N3O3S
Molecular Weight: 401.397
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1276524-56-1 |
|---|---|
| Molecular Formula | C17H14F3N3O3S |
| Molecular Weight | 401.397 |
| IUPAC Name | 2,3,5,6-tetradeuterio-4-[5-[4-(hydroxymethyl)phenyl]-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide |
| Standard InChI | InChI=1S/C17H14F3N3O3S/c18-17(19,20)16-9-15(12-3-1-11(10-24)2-4-12)23(22-16)13-5-7-14(8-6-13)27(21,25)26/h1-9,24H,10H2,(H2,21,25,26)/i5D,6D,7D,8D |
| Standard InChI Key | ICRSYPPLGADZKA-KDWZCNHSSA-N |
| SMILES | C1=CC(=CC=C1CO)C2=CC(=NN2C3=CC=C(C=C3)S(=O)(=O)N)C(F)(F)F |
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